Cas no 1219945-16-0 (2-(6-fluoro-1H-indol-3-yl)-2-methylpropanenitrile)

2-(6-fluoro-1H-indol-3-yl)-2-methylpropanenitrile structure
1219945-16-0 structure
Product Name:2-(6-fluoro-1H-indol-3-yl)-2-methylpropanenitrile
CAS No:1219945-16-0
MF:C12H11FN2
MW:202.227545976639
CID:3162997
PubChem ID:66962935
Update Time:2025-07-29

2-(6-fluoro-1H-indol-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-a,a-dimethyl-1H-Indole-3-acetonitrile
    • 2-(6-fluoro-1H-indol-3-yl)-2-methylpropanenitrile
    • 1219945-16-0
    • MLHGADQCYWNLJU-UHFFFAOYSA-N
    • SCHEMBL1243594
    • F50670
    • Inchi: 1S/C12H11FN2/c1-12(2,7-14)10-6-15-11-5-8(13)3-4-9(10)11/h3-6,15H,1-2H3
    • InChI Key: MLHGADQCYWNLJU-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NC=C2C(C#N)(C)C

Computed Properties

  • Exact Mass: 202.09062652g/mol
  • Monoisotopic Mass: 202.09062652g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 39.6Ų

2-(6-fluoro-1H-indol-3-yl)-2-methylpropanenitrile Pricemore >>

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